Cas no 1206968-88-8 ((5-Bromo-3-chloropyridin-2-yl)methanol)

• Product Name: (5-Bromo-3-chloropyridin-2-yl)methanol
• CAS No: 1206968-88-8
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD16606990
• CID: 4562926
• PubChem ID: 59620006
• Update Time: 2025-05-24

(5-Bromo-3-chloropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-3-chloropyridin-2-yl)methanol
• LNWKQNPETXOPTH-UHFFFAOYSA-N
• 5-Bromo-3-chloropyridine-2-methanol
• AK476449
• Z2465619962
• SCHEMBL1577363
• AKOS027424615
• 1206968-88-8
• (5-Bromo-3-chloro-2-pyridyl)methanol
• CS-0163083
• AB88031
• DB-095189
• AS-63559
• MFCD16606990
• SY213469
• EN300-263188
• J-501549
• Z1269197410
• (5-Bromo-3-chloropyridin-2-yl)methanol

• MDL： MFCD16606990
• Inchi： 1S/C6H5BrClNO/c7-4-1-5(8)6(3-10)9-2-4/h1-2,10H,3H2
• InChI Key： LNWKQNPETXOPTH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)CO

Computed Properties

• Exact Mass: 220.92430g/mol
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (5-Bromo-3-chloropyridin-2-yl)methanol

Introduction to (5-Bromo-3-chloropyridin-2-yl)methanol (CAS No: 1206968-88-8)

(5-Bromo-3-chloropyridin-2-yl)methanol, with the CAS number 1206968-88-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic alcohol, featuring both bromo and chloro substituents on a pyridine ring, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The structural motif of (5-Bromo-3-chloropyridin-2-yl)methanol makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both halogen atoms on the pyridine ring enhances its reactivity, allowing for further functionalization through various chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and metal-catalyzed processes, which are pivotal in constructing intricate molecular frameworks.

In recent years, the pharmaceutical industry has seen a surge in the exploration of pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role as pharmacophores in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The specific arrangement of substituents on the pyridine ring can significantly influence the pharmacological properties of the resulting molecules.

One of the most compelling aspects of (5-Bromo-3-chloropyridin-2-yl)methanol is its utility in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in synthesizing kinase inhibitors, which are crucial in cancer therapy. The bromo and chloro groups serve as handles for further derivatization, enabling the creation of highly specific inhibitors with enhanced binding affinity and reduced side effects.

The synthesis of (5-Bromo-3-chloropyridin-2-yl)methanol typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the halogenation of a pyridine derivative followed by selective methylation at the 2-position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the compound's importance as a building block in modern synthetic chemistry.

Recent advancements in computational chemistry have further highlighted the significance of (5-Bromo-3-chloropyridin-2-yl)methanol. Molecular modeling studies have been instrumental in understanding its interactions with biological targets at an atomic level. These insights have guided the design of more effective drug candidates by predicting binding affinities and optimizing molecular structures. The integration of computational methods with experimental approaches has accelerated the drug discovery process, making compounds like this one indispensable in pharmaceutical research.

The versatility of (5-Bromo-3-chloropyridin-2-yl)methanol extends beyond its role as a synthetic intermediate. It has also been explored in materials science, where pyridine-based compounds contribute to the development of advanced materials with unique electronic properties. These materials are particularly relevant in the field of organic electronics, where they serve as components in light-emitting diodes (LEDs) and organic photovoltaics (OPVs).

In conclusion, (5-Bromo-3-chloropyridin-2-yl)methanol (CAS No: 1206968-88-8) represents a cornerstone in both pharmaceutical and chemical research. Its structural features and reactivity make it an invaluable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of medicine and materials science.